![molecular formula C9H10O3 B3431293 Ethylparaben CAS No. 9001-05-2](/img/structure/B3431293.png)
Ethylparaben
Overview
Description
Ethylparaben, also known as ethyl para-hydroxybenzoate, is the ethyl ester of p-hydroxybenzoic acid . It is a member of the class of compounds known as parabens and is used as an antifungal preservative . Its formula is HO-C6H4-CO-O-CH2CH3 .
Synthesis Analysis
Parabens, including ethylparaben, are synthetically produced, although some are identical to those found in nature . They are produced by the esterification of para-hydroxybenzoic acid with the appropriate alcohol, such as ethanol .
Molecular Structure Analysis
The molecular formula of ethylparaben is C9H10O3 . It has a molecular weight of 166.174 Da . The IUPAC name is ethyl 4-hydroxybenzoate .
Physical And Chemical Properties Analysis
Ethylparaben has a density of 1.2±0.1 g/cm3, a boiling point of 297.5±0.0 °C at 760 mmHg, and a flash point of 120.3±12.6 °C . It also has a molar refractivity of 44.5±0.3 cm3, a polar surface area of 47 Å2, and a molar volume of 142.3±3.0 cm3 .
Scientific Research Applications
Preservative in Cosmetics and Personal Care Products
Ethylparaben is widely used as a preservative in the formulation of cosmetics and personal care products . It helps to extend the shelf-life of these products by preventing microbial contamination .
Preservative in Food and Beverages
Parabens, including Ethylparaben, have been safely used for many decades as preservatives in a variety of foods and beverages . They help to prevent the growth of harmful bacteria and fungi, thereby maintaining the quality and safety of these products .
Preservative in Pharmaceuticals
Similar to its use in food and cosmetics, Ethylparaben is also used as a preservative in pharmaceutical products . It helps to prevent the growth of bacteria, yeast, and molds, thereby ensuring the efficacy and safety of the pharmaceutical products .
Antimicrobial Agent
Ethylparaben has antimicrobial properties, which is one of the reasons it is used as a preservative . It is more efficient as a preservative against fungi than bacteria, and, regarding the action against bacteria, it is more efficient against Gram-positive than Gram-negative bacteria .
Endocrine Disruptor
Research has shown that Ethylparaben can act as an endocrine disruptor . This means it can interfere with the body’s endocrine system and produce adverse developmental, reproductive, neurological, and immune effects .
Potential Carcinogen
Some reports suggest that Ethylparaben may be a carcinogenic compound . However, the impact of Ethylparaben on humans, animals, and ecosystems is still a matter of discussion within the scientific community .
Mechanism of Action
- Its primary role is to act as a preservative and antimicrobial agent in various industries, including pharmaceuticals, cosmetics, and food products .
- The electrophilic attack of chlorine forms a carbocation, stabilized by donated electron density from the hydroxyl group of the paraben .
Target of Action
Mode of Action
Action Environment
properties
IUPAC Name |
ethyl 4-hydroxybenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O3/c1-2-12-9(11)7-3-5-8(10)6-4-7/h3-6,10H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUVBSKCKDOMJSU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O3 | |
Record name | ETHYL p-HYDROXYBENZOATE | |
Source | EU Food Improvement Agents | |
URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9022528 | |
Record name | Ethylparaben | |
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Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Almost odourless, small, colourless crystals or a white, crystalline powder, Colorless solid; [Hawley] Crystalline powder; [MSDSonline], Solid | |
Record name | ETHYL p-HYDROXYBENZOATE | |
Source | EU Food Improvement Agents | |
URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
Record name | Ethylparaben | |
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Record name | Ethylparaben | |
Source | Human Metabolome Database (HMDB) | |
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Boiling Point |
297-298 °C (decomposition), 298.00 °C. @ 760.00 mm Hg | |
Record name | ETHYLPARABEN | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/938 | |
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Record name | Ethylparaben | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0032573 | |
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Solubility |
In water, 8.85X10+2 mg/L at 25 °C, Solubility in water at 25 °C is 0.075% w/w; at 20 °C. 0.70% w/w, Solubilities in various solvents [Table#2496], AT 25 °C: 0.5 G/100 G GLYCERIN, For more Solubility (Complete) data for ETHYLPARABEN (6 total), please visit the HSDB record page., 0.885 mg/mL at 25 °C | |
Record name | ETHYLPARABEN | |
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Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | Ethylparaben | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0032573 | |
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Vapor Pressure |
0.0000929 [mmHg] | |
Record name | Ethylparaben | |
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Product Name |
Ethylparaben | |
Color/Form |
Small, colorless crystals or powder at room temperature, Crystals from dilute alcohol | |
CAS RN |
120-47-8, 9001-05-2 | |
Record name | Ethylparaben | |
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Record name | Ethylparaben [NF] | |
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Record name | Ethyl hydroxybenzoate | |
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Record name | Ethylparaben | |
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Record name | Ethylparaben | |
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Record name | Benzoic acid, 4-hydroxy-, ethyl ester | |
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Record name | Ethylparaben | |
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Record name | Ethyl 4-hydroxybenzoate | |
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Record name | ETHYLPARABEN | |
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Record name | ETHYLPARABEN | |
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Record name | Ethylparaben | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0032573 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
ofp-hydroxybenzoic acid isolated by acidification and not recrystallised: 213 °C to 217 °C, after vacuum drying in a sulphuric acid desiccator, 117 °C, 116 °C | |
Record name | ETHYL p-HYDROXYBENZOATE | |
Source | EU Food Improvement Agents | |
URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
Record name | ETHYLPARABEN | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/938 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | Ethylparaben | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0032573 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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